Benzene, [[2-(bromomethyl)-2-propenyl]sulfonyl]-

• CAS RN: 129800-98-2
• Molecular Formula: C10H11BrO2S
• Molecular Weight: 275.16 g/mol
• IUPAC Name: 2-(bromomethyl)prop-2-enylsulfonylbenzene
• InChI: InChI=1S/C10H11BrO2S/c1-9(7-11)8-14(12,13)10-5-3-2-4-6-10/h2-6H,1,7-8H2
• InChI Key: WBSHCYNWADKVBN-UHFFFAOYSA-N
• Canonical SMILES: C=C(CS(=O)(=O)C1=CC=CC=C1)CBr

Description

Benzene, [[2-(bromomethyl)-2-propenyl]sulfonyl]- is a useful research compound. Its molecular formula is C10H11BrO2S and its molecular weight is 275.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of crude (2-chloromethyl-prop-2-ene-1-sulfonyl)-benzene (186 g, assumed 0.80 mmol) in a mixture of dibromomethane (400 ml) and of dimethylformamide (800 ml) was stirred at room temperature during the addition of sodium bromide (82 g, 0.80 mmol). The resulting suspension was stirred at 100° C. for 16 hours, then cooled to room temperature and concentrated in vacuo. The crude material was dissolved in of ethyl acetate (750 ml) and the resulting solution was washed with water (750 ml) and brine (750 ml), dried (anhydrous magnesium sulfate) and concentrated in vacuo. The crude product was recrystallised from isopropyl ether to give (2-bromomethyl-prop-2-ene-1-sulfonyl)-benzene (82 g, 37%). Mass spectrum 276 [M+H]+.